Cas no 59940-48-6 (tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate)

tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate structure
59940-48-6 structure
Product Name:tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate
CAS No:59940-48-6
MF:C24H24O8
MW:440.442567825317
CID:950947
PubChem ID:323357
Update Time:2025-04-19

tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

    • tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate
    • tetramethyl 5,10,11,12-tetrahydrodibenzo[2,1-b:2',1'-f][8]annulene-5,10,11,12-tetracarboxylate
    • 59940-48-6
    • NSC-282769
    • DTXSID20314419
    • NSC282769
    • Inchi: 1S/C24H24O8/c1-29-21(25)17-13-9-5-7-11-15(13)18(22(26)30-2)20(24(28)32-4)19(23(27)31-3)16-12-8-6-10-14(16)17/h5-12,17-20H,1-4H3
    • InChI Key: KHKNBEOXLVMWQP-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C(=O)OC)C2C=CC=CC=2C(C(=O)OC)C2C=CC=CC=2C1C(=O)OC)=O

Computed Properties

  • Exact Mass: 440.14712
  • Monoisotopic Mass: 440.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.251
  • Boiling Point: 568.5°C at 760 mmHg
  • Flash Point: 244.9°C
  • Refractive Index: 1.545
  • PSA: 105.2
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